Cas no 879636-15-4 (Piperazine-2,5-dicarboxylic acid dihydrochloride)
Piperazine-2,5-dicarboxylic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Piperazine-2,5-dicarboxylic acid dihydrochloride
-
- MDL: MFCD29065940
- Inchi: 1S/C6H10N2O4.2ClH/c9-5(10)3-1-7-4(2-8-3)6(11)12;;/h3-4,7-8H,1-2H2,(H,9,10)(H,11,12);2*1H
- InChI Key: NLUVYXTWGWLAQO-UHFFFAOYSA-N
- SMILES: Cl.Cl.OC(C1CNC(C(=O)O)CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 184
- Topological Polar Surface Area: 98.7
Piperazine-2,5-dicarboxylic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB154710-1 g |
Piperazine-2,5-dicarboxylic acid dihydrochloride; . |
879636-15-4 | 1g |
€807.50 | 2023-05-08 | ||
| abcr | AB154710-1g |
Piperazine-2,5-dicarboxylic acid dihydrochloride; . |
879636-15-4 | 1g |
€807.50 | 2025-04-15 |
Piperazine-2,5-dicarboxylic acid dihydrochloride Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Piperazine-2,5-dicarboxylic acid dihydrochloride
Introduction to Piperazine-2,5-dicarboxylic acid dihydrochloride (CAS No. 879636-15-4)
Piperazine-2,5-dicarboxylic acid dihydrochloride, with the chemical formula C₆H₁₂Cl₂N₂O₄, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered considerable attention due to its versatile applications in drug development and as an intermediate in synthesizing various bioactive molecules. The presence of two carboxylic acid groups and a piperazine core makes it a valuable scaffold for designing novel therapeutic agents.
The structure of Piperazine-2,5-dicarboxylic acid dihydrochloride features a six-membered aromatic ring containing two nitrogen atoms, which is characteristic of piperazine derivatives. The substitution of carboxylic acid groups at the 2 and 5 positions enhances its reactivity, making it a preferred building block for medicinal chemists. The dihydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulations.
Recent advancements in the pharmaceutical industry have highlighted the potential of Piperazine-2,5-dicarboxylic acid dihydrochloride in the development of targeted therapies. Its unique structural features allow for modifications that can tailor its pharmacokinetic properties, such as solubility, stability, and bioavailability. This adaptability has made it a focal point in the design of small-molecule drugs targeting neurological disorders, infectious diseases, and metabolic conditions.
One of the most promising applications of Piperazine-2,5-dicarboxylic acid dihydrochloride is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is often key to treating diseases such as cancer and HIV. The carboxylic acid groups provide multiple sites for covalent bonding with protease active sites, enabling the development of highly specific inhibitors. Recent studies have demonstrated the efficacy of derivatives of Piperazine-2,5-dicarboxylic acid dihydrochloride in inhibiting viral proteases, offering new avenues for antiviral drug development.
In addition to protease inhibition, Piperazine-2,5-dicarboxylic acid dihydrochloride has shown promise in the treatment of neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for neuropharmacological applications. Research has indicated that derivatives of this compound may have potential in treating conditions such as epilepsy and Parkinson's disease by modulating neurotransmitter activity.
The synthesis of Piperazine-2,5-dicarboxylic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by carboxylation at specific positions on the piperazine ring. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.
The pharmacological profile of Piperazine-2,5-dicarboxylic acid dihydrochloride is further enhanced by its ability to form stable complexes with other bioactive molecules. This property has been exploited in drug delivery systems where it serves as a carrier for poorly soluble drugs. By improving solubility and bioavailability, this compound aids in enhancing therapeutic efficacy while minimizing side effects.
Regulatory considerations are also an important aspect when developing pharmaceuticals based on Piperazine-2,5-dicarboxylic acid dihydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the final product meets stringent quality standards required for clinical use. Additionally, thorough toxicological studies are conducted to assess potential risks associated with its use.
The future prospects for Piperazine-2,5-dicarboxylic acid dihydrochloride are vast, with ongoing research exploring new synthetic pathways and therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the discovery and development of novel drugs based on this versatile compound.
879636-15-4 (Piperazine-2,5-dicarboxylic acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)